5-methylidene-1H-pyrimidine-4,6-dione

• Molecular Formula: C5H4N2O2
• Molecular Weight: 124.10 g/mol
• IUPAC Name: 5-methylidene-1H-pyrimidine-4,6-dione
• InChI: InChI=1S/C5H4N2O2/c1-3-4(8)6-2-7-5(3)9/h2H,1H2,(H,6,7,8,9)
• InChI Key: YQVBJDHFNWODDB-UHFFFAOYSA-N
• Canonical SMILES: C=C1C(=O)NC=NC1=O

Description

5-Methylidene-1H-pyrimidine-4,6-dione is a pyrimidine derivative characterized by a fused dione (4,6-dione) system and a methylidene (-CH=) substituent at position 3. These derivatives are pivotal in medicinal chemistry due to their structural versatility and bioactivity, particularly in antiviral, anticancer, and anticonvulsant applications.

The compound’s core pyrimidine-dione scaffold allows for diverse functionalization, influencing solubility, stability, and target binding. For instance, substitutions at positions 2, 5, and N1/N3 significantly modulate pharmacological profiles, as evidenced by studies on analogs like Mysoline (an anticonvulsant) and dihydroxypyrido-pyrazine-1,6-diones .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-methylidene-1H-pyrimidine-4,6-dione typically involves the condensation of 2,4,6-trioxo-1,3,5-triazine with appropriate aldehydes. One common method is the reaction of 2,4,6-trioxo-1,3,5-triazine with formaldehyde under basic conditions to yield the desired product . The reaction is usually carried out in a solvent such as ethanol or methanol, and the reaction mixture is refluxed for several hours to ensure complete conversion.

Industrial Production Methods: Industrial production of 5-methylidene-1H-pyrimidine-4,6-dione follows similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems helps in achieving higher yields and purity. Green chemistry principles are often applied to minimize waste and reduce the environmental impact of the production process .

Chemical Reactions Analysis

Types of Reactions: 5-Methylidene-1H-pyrimidine-4,6-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding pyrimidine derivatives with additional oxygen functionalities.

Reduction: Reduction reactions can convert the keto groups to hydroxyl groups, resulting in dihydropyrimidine derivatives.

Substitution: The methylene group at the 5-position can undergo nucleophilic substitution reactions with various nucleophiles, leading to a wide range of substituted pyrimidine derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are frequently used.

Substitution: Nucleophiles like amines, thiols, and halides are commonly employed in substitution reactions.

Major Products Formed: The major products formed from these reactions include various substituted pyrimidine derivatives, which can exhibit different biological and chemical properties depending on the nature of the substituents .

Scientific Research Applications

5-Methylidene-1H-pyrimidine-4,6-dione has several scientific research applications, including:

Chemistry: It serves as a building block for the synthesis of more complex pyrimidine derivatives used in various chemical reactions and studies.

Biology: The compound is used in the study of nucleic acid analogs and their interactions with biological molecules.

Medicine: Research has shown that derivatives of this compound exhibit antimicrobial and antiviral activities, making them potential candidates for drug development.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals due to its stability and reactivity.

Mechanism of Action

The mechanism of action of 5-methylidene-1H-pyrimidine-4,6-dione involves its interaction with various molecular targets. The compound can form hydrogen bonds and π-π interactions with nucleic acids and proteins, affecting their structure and function. In antimicrobial applications, it disrupts the cell wall synthesis of bacteria, leading to cell lysis and death .

Comparison with Similar Compounds

5-Phenyl-5-ethyl-hexahydropyrimidine-4,6-dione (Mysoline)

• Substituents : Phenyl and ethyl groups at position 5; hexahydropyrimidine ring (saturated).
• Bioactivity: Mysoline is a potent anticonvulsant, though less neurotoxic than phenobarbital.
• Key Difference : Saturation of the pyrimidine ring reduces reactivity compared to unsaturated diones like 5-methylidene derivatives.

Dihydroxypyrido-pyrazine-1,6-dione (Compound 46)

• Structure : Bicyclic system integrating pyridine and pyrazine rings with dual diones.
• Bioactivity : Displays exceptional potency with an EC50 of 6 nM (unspecified target, likely enzyme inhibition). Substitution with azoles (e.g., imidazole) enhances binding affinity by mimicking amide motifs .
• Key Difference: Bicyclic architecture improves metabolic stability but complicates synthesis compared to monocyclic analogs.

5-Ethyl-2-amino-5-phenyl-1H-pyrimidine-4,6-dione

• Substituents: Ethyl, phenyl, and amino groups at positions 5 and 2.
• Molecular Weight : 231.25 g/mol.
• Bioactivity: Limited data, but amino groups may enhance hydrogen-bonding interactions with biological targets .

Table 1: Comparative Analysis of Pyrimidine-4,6-dione Derivatives

Compound Name	Substituents	Bioactivity (EC50/IC50)	Molecular Weight (g/mol)	Synthesis Complexity
5-Methylpyrimidine-4,6-dione	5-methyl	N/A	142.11	Moderate (1–2 steps)
Mysoline	5-phenyl, 5-ethyl	Anticonvulsant (EC50 ND)	218.25	High (multi-step)
Dihydroxypyrido-pyrazine-1,6-dione	Bicyclic pyridopyrazine	6 nM	~250 (estimated)	Very High
5-Ethyl-2-amino-5-phenyl derivative	5-ethyl, 2-amino, 5-phenyl	N/A	231.25	Moderate

Key Observations:

Substituent Effects :

• Electron-withdrawing groups (e.g., diones) enhance hydrogen-bond acceptor capacity, critical for target binding .
• Bulky substituents (e.g., phenyl in Mysoline) improve lipophilicity but may reduce solubility .

Synthetic Accessibility: Monocyclic derivatives (e.g., 5-methylpyrimidine-4,6-dione) are synthesized in fewer steps using standard condensation protocols . Bicyclic systems require specialized catalysts (e.g., Knoevenagel catalysts) and stringent conditions .